Cas no 2228164-11-0 (1-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol)

• Product Name: 1-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol
• CAS No: 2228164-11-0
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 5860660
• PubChem ID: 165642789
• Update Time: 2025-05-24

1-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol
• 2228164-11-0
• EN300-1908749

• Inchi： 1S/C8H9BrFNO/c1-5(12)2-6-3-7(9)4-11-8(6)10/h3-5,12H,2H2,1H3
• InChI Key： PEOJHHOESURRIP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC(C)O)F

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol

1-(5-Bromo-2-Fluoropyridin-3-yl)Propan-2-ol: A Comprehensive Overview

1-(5-Bromo-2-fluoropyridin-3-yl)propan-2-ol, also known by its CAS number 2228164-11-0, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with bromine and fluorine atoms, along with a propanol group. The presence of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic pathways.

The synthesis of 1-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol typically involves multi-step reactions, including nucleophilic substitutions and reductions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are critical in constructing the pyridine ring with the desired substituents.

In terms of applications, 1-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol has shown promise as an intermediate in drug discovery. Its ability to act as a chiral auxiliary or a building block for complex molecules has been widely recognized. For instance, studies have demonstrated its utility in the synthesis of bioactive compounds targeting various diseases, including cancer and infectious diseases. The bromine and fluorine substituents on the pyridine ring contribute to its pharmacokinetic properties, such as improved solubility and bioavailability.

The environmental impact of 1-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol has also been a topic of interest. Recent research has focused on its biodegradation pathways and toxicity profiles. Findings suggest that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slower rate compared to other organic compounds. Efforts are ongoing to develop eco-friendly production methods and waste management strategies to minimize its environmental footprint.

In conclusion, 1-(5-bromo-2-fluoropyridin-3-yli)propano-l is a multifaceted compound with immense potential across various industries. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. Continued exploration into its properties and uses will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.